![molecular formula C17H12N2O3S B2909533 (5-(thiophen-2-yl)isoxazol-3-yl)methyl 1H-indole-3-carboxylate CAS No. 1210637-62-9](/img/structure/B2909533.png)
(5-(thiophen-2-yl)isoxazol-3-yl)methyl 1H-indole-3-carboxylate
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Overview
Description
The compound “(5-(thiophen-2-yl)isoxazol-3-yl)methyl 1H-indole-3-carboxylate” is a complex organic molecule that contains several distinct functional groups, including an isoxazole ring, a thiophene ring, and an indole ring . These types of compounds are often used in medicinal chemistry and drug discovery due to their diverse chemical properties and biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The isoxazole ring and the thiophene ring are both five-membered rings with heteroatoms, while the indole is a fused ring system containing a benzene ring and a pyrrole ring .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-rich heterocycles and the presence of the ester group. Isoxazoles can undergo a variety of reactions, including cycloadditions, substitutions, and reductions . Thiophenes can participate in electrophilic aromatic substitution reactions . The ester could be hydrolyzed under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the overall shape of the molecule, and the electronic properties of the rings could influence its solubility, melting point, and other properties .Scientific Research Applications
Anti-HIV Activity
Indole derivatives have been studied for their potential as anti-HIV agents. A series of novel indolyl and oxochromenyl xanthenone derivatives, which may include compounds similar to the one , have undergone molecular docking studies as anti-HIV-1 agents .
Antimicrobial Activity
The synthesis and characterization of isoxazoline derivatives, which include compounds like the one you’re interested in, have been explored for their antimicrobial activity .
Acetylcholinesterase Inhibition
Isoxazoles have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine and can be a target for treating conditions like Alzheimer’s disease .
COX-1 Inhibition for Cancer and Neurodegenerative Diseases
Isoxazole derivatives have been designed and synthesized with COX-1 inhibition in mind, which is considered a promising therapeutic strategy for cancer and neuro-inflammation-derived neurodegenerative diseases .
A brief review of the biological potential of indole derivatives The crystal structure of valinyl-N-ium-4-(5-(thiophen-2-yl)isoxazol-3 … Isoxazoles: synthesis, evaluation and bioinformatic design as … The synthetic and therapeutic expedition of isoxazole and its analogs …
Safety and Hazards
Future Directions
The future research directions for this compound could be vast. Given the biological activity of many isoxazole, thiophene, and indole derivatives, it could be studied for potential medicinal applications. Additionally, its unique structure could make it interesting for studies in synthetic chemistry .
properties
IUPAC Name |
(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 1H-indole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O3S/c20-17(13-9-18-14-5-2-1-4-12(13)14)21-10-11-8-15(22-19-11)16-6-3-7-23-16/h1-9,18H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYLSYPDNDFNLNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C(=O)OCC3=NOC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(thiophen-2-yl)isoxazol-3-yl)methyl 1H-indole-3-carboxylate |
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